Cas no 1087788-68-8 (2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate
• CAS No: 1087788-68-8
• MF: C₁₀H₈Br₂F₃NO₂
• MW: 390.979231834412
• MDL: MFCD11099811
• CID: 5205630
• Update Time: 2026-03-06

2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2,6-dibromo-4-methylphenyl)-, 2,2,2-trifluoroethyl ester
• 2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate

• MDL： MFCD11099811
• Inchi： 1S/C10H8Br2F3NO2/c1-5-2-6(11)8(7(12)3-5)16-9(17)18-4-10(13,14)15/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： CCOQBRSUIKMOND-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)(=O)NC1=C(Br)C=C(C)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate

Comprehensive Overview of 2,2,2-Trifluoroethyl N-(2,6-Dibromo-4-methylphenyl)carbamate (CAS No. 1087788-68-8)

2,2,2-Trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate (CAS No. 1087788-68-8) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique trifluoroethyl and dibromomethylphenyl groups, exhibits properties that make it a subject of interest for various applications. The presence of trifluoroethyl and dibromo moieties in its structure contributes to its distinct chemical behavior, which is often explored in the development of novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. 2,2,2-Trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate is no exception, as its trifluoroethyl group imparts these desirable characteristics. Researchers are particularly interested in how this compound interacts with biological systems, making it a potential candidate for agrochemical formulations and pharmaceutical intermediates. The compound's CAS No. 1087788-68-8 is frequently searched in scientific databases, reflecting its relevance in contemporary chemical studies.

The synthesis of 2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate involves multi-step organic reactions, often starting from 2,6-dibromo-4-methylaniline. The introduction of the carbamate group is a critical step, as it enhances the compound's reactivity and potential for further functionalization. This synthetic pathway is a topic of interest for chemists aiming to optimize yield and purity, as highlighted in recent publications. The compound's molecular weight and solubility are also key parameters that influence its applicability in various industries.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods. 2,2,2-Trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate is no exception, with researchers investigating greener alternatives to traditional synthetic routes. Questions such as "How can the environmental impact of synthesizing fluorinated carbamates be minimized?" are frequently encountered in academic and industrial forums. This aligns with the broader push toward green chemistry and sustainable development in the chemical sector.

The compound's potential applications extend beyond agrochemicals. In the pharmaceutical industry, 2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate is studied for its role as a building block in drug discovery. Its ability to act as a protease inhibitor or enzyme modulator is under investigation, with preliminary studies showing promising results. The dibromo and trifluoroethyl groups are particularly noteworthy for their ability to influence molecular interactions, making this compound a valuable tool in medicinal chemistry.

From an analytical perspective, the characterization of 2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming the compound's structure and purity, which are critical for its intended applications. Researchers often search for "best practices in analyzing fluorinated carbamates" or "optimizing HPLC methods for dibromo-substituted compounds," reflecting the technical challenges associated with this class of chemicals.

In conclusion, 2,2,2-trifluoroethyl N-(2,6-dibromo-4-methylphenyl)carbamate (CAS No. 1087788-68-8) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in agrochemicals and pharmaceuticals, make it a focal point for ongoing research. As the demand for fluorinated and brominated compounds grows, so too does the need for innovative synthesis and analysis methods. This compound exemplifies the intersection of chemical innovation and practical application, ensuring its continued relevance in the years to come.